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Compound of Interest

Compound Name: Pentanedioic-d6 acid

Cat. No.: B585105

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pentanedioic-d6 acid, also known as
Glutaric-d6 acid, a deuterated analog of glutaric acid. This document outlines its commercial
availability, key technical specifications, and detailed experimental protocols for its application,
particularly as an internal standard in mass spectrometry-based analyses.

Commercial Availability

Pentanedioic-d6 acid is available from several commercial suppliers specializing in stable
isotope-labeled compounds for research purposes. The following table summarizes the
offerings from prominent suppliers.
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Property Value Source

Appearance White to off-white solid [4]

+4°C or at room temperature,
Storage Temperature ) [1112]
protect from moisture.

- Soluble in DMSO (250 mg/mL
Solubility ) o [7]
with sonication).

Stable under recommended
N storage conditions. Should be
Stability ) ) [2]
re-analyzed for chemical purity

after three years.

Safety Information

Pentanedioic-d6 acid is classified as a hazardous substance. The following is a summary of
its hazard statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Experimental Protocols

Pentanedioic-d6 acid is commonly utilized as an internal standard (IS) in quantitative
analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the
accurate measurement of its non-deuterated counterpart, glutaric acid, in biological matrices.
The following provides a detailed methodology for its use in such applications.

Preparation of Stock and Working Solutions

Objective: To prepare accurate concentrations of Pentanedioic-d6 acid for use as an internal
standard.

Materials:

o Pentanedioic-d6 acid

Dimethyl sulfoxide (DMSO) or other appropriate solvent

Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Protocol:

e Stock Solution Preparation (e.g., 1 mg/mL):

1. Accurately weigh a precise amount (e.g., 10 mg) of Pentanedioic-d6 acid using a
calibrated analytical balance.

2. Transfer the weighed compound to a clean, dry volumetric flask (e.g., 10 mL).

3. Add a small amount of solvent (e.g., DMSO) to dissolve the solid completely. Gentle
warming or sonication may be required.

4. Once dissolved, bring the solution to the final volume with the solvent.

5. Cap the flask and invert several times to ensure homogeneity.
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6. Store the stock solution at an appropriate temperature (e.g., -20°C) in a tightly sealed
container.

o Working Solution Preparation (e.g., 10 pg/mL):
1. Perform a serial dilution of the stock solution to achieve the desired working concentration.

2. For example, to prepare a 10 pg/mL working solution, pipette 100 pL of the 1 mg/mL stock
solution into a 10 mL volumetric flask and dilute to the mark with the appropriate solvent
(e.g., a mixture of water and organic solvent compatible with the analytical method).

Sample Preparation for LC-MS Analysis (Plasma)

Objective: To extract glutaric acid and the Pentanedioic-d6 acid internal standard from a
biological matrix (e.g., plasma) for LC-MS analysis.

Materials:

Plasma samples

Pentanedioic-d6 acid working solution

Protein precipitation solvent (e.g., ice-cold acetonitrile or methanol)

Centrifuge

Autosampler vials

Protocol:

e Thaw plasma samples on ice.

 In a clean microcentrifuge tube, add a specific volume of the plasma sample (e.g., 100 uL).

o Spike the plasma sample with a known amount of the Pentanedioic-d6 acid working
solution (e.g., 10 pL of a 10 pg/mL solution). The final concentration of the IS should be
consistent across all samples, calibrators, and quality controls.
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Add a volume of the protein precipitation solvent (e.g., 300 uL of ice-cold acetonitrile) to the
sample.

Vortex the mixture vigorously for approximately 1 minute to ensure thorough mixing and
protein precipitation.

Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the
precipitated proteins.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

Purity and Isotopic Enrichment Analysis

The chemical purity and isotopic enrichment of Pentanedioic-d6 acid are critical for its use as

an internal standard. These are typically determined by the manufacturer and reported on the

Certificate of Analysis. The primary methods used are:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the chemical structure and assess chemical purity. The absence of significant signals
corresponding to the non-deuterated positions confirms high isotopic enrichment.

Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the
isotopic distribution and confirm the mass of the deuterated compound, thereby verifying its
isotopic enrichment.

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These
techniques are employed to determine the chemical purity by separating the compound from
any potential impurities.

Visualizations
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Figure 1: Experimental Workflow for Pentanedioic-d6 Acid as an Internal Standard

Click to download full resolution via product page

Caption: Workflow for using Pentanedioic-d6 acid as an IS.
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Caption: Analysis methods for Pentanedioic-d6 acid certification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Pentanedioic-d6 Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585105#commercial-suppliers-of-pentanedioic-d6-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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